Cas no 4394-00-7 (Niflumic acid)
Niflumic acid is a nonsteroidal anti-inflammatory drug (NSAID) with analgesic and antipyretic properties. It functions as a cyclooxygenase (COX) inhibitor, effectively reducing prostaglandin synthesis, which mediates inflammation and pain. This compound is particularly noted for its efficacy in treating musculoskeletal and joint disorders, such as rheumatoid arthritis and osteoarthritis. Niflumic acid also exhibits selective inhibition of COX-2, contributing to its anti-inflammatory effects while potentially minimizing gastrointestinal side effects compared to non-selective NSAIDs. Its pharmacological profile includes rapid absorption and good tissue penetration, making it suitable for topical and systemic formulations. Research suggests additional potential in modulating ion channels, further broadening its therapeutic applications.
Niflumic acid structure
Product Name:Niflumic acid
CAS No:4394-00-7
MF:C13H9F3N2O2
MW:282.217973470688
MDL:MFCD00010569
CID:44999
PubChem ID:4488
Update Time:2025-10-14
Niflumic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((3-(Trifluoromethyl)phenyl)amino)nicotinic acid
- 2-(alpha,alpha,alpha-trifluoro-m-toluidino)nicotinic acid
- 2-[3-(Trifluoromethyl)anilino]nicotinic acid
- 2-[3-(Trifluoromethyl)-phenyl]aminonicotinic acid
- 2-{[3-(trifluoromethyl)phenyl]amino}nicotinic acid
- Niflumic acid
- 2-(3-Trifluoromethylanilino)nicotinic Acid
- 2-[3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid
- C13H9F3N2O2
- 2-[(3-Trifluoromethylphenyl)amino]nicotinic Acid
- 2-(α,α,α-Trifluoro-m-toluidino)nicotinic acid
- Nifluril
- Landruma
- Forenol
- Actol
- Nifluminic acid
- Acido niflumico
- Acide niflumique
- Acidum niflumicum
- Acidum niflumicum [INN-Latin]
- Acido niflumico [INN-Spanish]
- Acide niflumique [INN-French]
- Niflumate
- 2-{[3-(trifluoromethyl)phenyl]amino}pyridine-3-carboxylic acid
- Acido niflumico [Italian]
- Acide niflumique [French]
- UP 83
- 2-(3-(Trifluoromethyl)-phenyl)aminonicotinic acid
- 2-(3-(Trifluoromethyl)anilino)nicotinic acid
- 2-[3-(Trifluoromet
- Niflamol
- NCGC00015724-01
- Bio1_000114
- GTPL2439
- NIFLUMIC ACID [EP MONOGRAPH]
- NCGC00015724-02
- NCGC00261530-01
- AB00052255
- 2(3'-trifluormethylanilino)-nicotinic acid
- CBiol_001828
- W-106215
- FT-0603659
- KBioGR_000505
- NCGC00015724-14
- 2-(3-[Trifluoromethyl]anilino)nicotinic acid
- MLS001076327
- NCGC00023636-03
- 2-[3-(Trifluoromethyl)anilino]-3-pyridinecarboxylic acid
- 4U5MP5IUD8
- NCGC00015724-12
- KBio2_004401
- HMS3262J11
- Spectrum3_001485
- 2-[[3-(trifluoromethyl)phenyl]amino]pyridine-3-carboxylic acid
- HMS3712D12
- SR-01000000231-11
- Spectrum4_000043
- CHEBI:34888
- SMR000058199
- AB00052255_19
- SR-01000000231-6
- MFCD00010569
- NCGC00023636-09
- HMS3374H01
- s3018
- KBio3_000226
- SR-01000000231-5
- EINECS 224-516-2
- NINDS_000277
- KBioSS_001833
- SBI-0050821.P003
- N 0630
- NCGC00015724-03
- 3-Pyridinecarboxylic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-
- BDBM85507
- HMS3656P14
- Lopac-N-0630
- Niflumic acid [INN:BAN:DCF]
- NSC758196
- Nicotinic acid, 2-(.alpha.,.alpha.,.alpha.-trifluoro-m-toluidino)-
- Prestwick3_000255
- HMS2095D12
- CCG-40157
- 2-((3-(Trifluoromethyl)phenyl)amino)nicotinicacid
- D08275
- CCRIS 5740
- Niflumic acid (Hit 16)
- Spectrum2_000794
- AKOS000519590
- HY-B0493
- 4394-00-7
- NCGC00023636-06
- ni-flumic acid
- Niflugel (TN)
- DTXCID903368
- AB00052255_18
- NCGC00015724-05
- HMS3649A08
- BRD-K98763141-001-06-8
- NCGC00015724-04
- Prestwick_890
- MLS000069713
- CHEMBL63323
- Niflumic Acid-d5 (Major)
- 2-[(3-Trifluoromethyl)phenyl]amino]-3-pyridinecarboxylic Acid
- KBio1_000277
- 3-Pyridinecarboxylic acid, 2-((3-(trifluoromethyl)phenyl)amino)-
- 2-(3-Trifluoromethyl-phenylamino)-nicotinic acid
- BRN 0489360
- Lopac0_000845
- NCGC00015724-07
- NCGC00015724-08
- IDI1_033863
- T2353
- HMS1361F15
- Niflumic acid (INN)
- KBio2_000113
- NCGC00015724-09
- CAS-4394-00-7
- NFL
- 1794811-58-7
- NIFLUMIC ACID [MART.]
- AB00052255-17
- BRD-K98763141-001-17-5
- HMS3402F15
- SPBio_000928
- Bio2_000593
- EU-0100845
- Prestwick2_000255
- BRD-K98763141-001-04-3
- Q304285
- CAS_4394-00-7
- Tox21_500845
- Tox21_110206
- SC 1332
- Spectrum5_001216
- HMS2090D19
- DL-457
- NCGC00015724-29
- KBioGR_000113
- HMS1791F15
- Prestwick1_000255
- KBio3_000225
- HMS1989F15
- HMS1568D12
- BSPBio_003069
- NIFLUMIC ACID [WHO-DD]
- NCGC00023636-05
- Bio1_000603
- NIFLUMIC ACID [EP IMPURITY]
- Aza-2 dimethyl-2',3' (tetrazolyl-5)-6 diphenylamino [French]
- BSPBio_000070
- Actol, analgesic
- NCGC00015724-17
- Niflugel
- Niflumic acid, European Pharmacopoeia (EP) Reference Standard
- AC-2652
- NIFLUMIC ACID [MI]
- Spectrum_001353
- DivK1c_000277
- 2-(3-(Trifluoromethyl)phenylamino)nicotinic acid
- NSC-758196
- Opera_ID_1746
- KBio2_005249
- NSC_4488
- Aza-2 dimethyl-2',3' (tetrazolyl-5)-6 diphenylamino
- AM20070143
- NCGC00023636-04
- KBioSS_000113
- HMS500N19
- 5-22-13-00598 (Beilstein Handbook Reference)
- H10042
- NSC 758196
- S00109
- BPBio1_000078
- LP00845
- Pharmakon1600-01502015
- HMS2234F11
- KBio2_001833
- SW197011-3
- M02156
- Prestwick0_000255
- NCGC00015724-10
- HMS3885I03
- UNII-4U5MP5IUD8
- DB04552
- SPECTRUM1502015
- SCHEMBL24706
- KBio2_006969
- SR-01000000231
- Nicotinic acid, 2-(alpha,alpha,alpha-trifluoro-m-toluidino)-
- NIFLUMIC ACID [INN]
- DTXSID1023368
- GS-3202
- NCGC00015724-13
- SPBio_002289
- SR-01000000231-2
- 2-[(3-TRIFLUOROMETHYL)PHENYL]AMINO-3-PYRIDINE-CARBOXYLIC ACID
- BSPBio_001393
- NCGC00015724-11
- niflumic-acid
- KBio3_002569
- IDI1_000277
- Z56922127
- Bio1_001092
- NCGC00015724-06
- Tox21_110206_1
- UP-83
- 1td7
- EN300-17360
- Bio2_000113
- A23222
- NCGC00023636-07
- SDCCGSBI-0050821.P004
- KBio2_002681
- NS00010059
- NCGC00023636-08
- HMS1921D12
- STK803109
- BBL003619
- BRD-K98763141-001-29-0
- BRD-K98763141-001-30-8
- SY002411
-
- MDL： MFCD00010569
- Inchi： 1S/C13H9F3N2O2/c14-13(15,16)8-3-1-4-9(7-8)18-11-10(12(19)20)5-2-6-17-11/h1-7H,(H,17,18)(H,19,20)
- InChI Key： JZFPYUNJRRFVQU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC=C(C=1)NC1C(C(=O)O)=CC=CN=1)(F)F
Computed Properties
- Exact Mass: 282.06200
- Monoisotopic Mass: 282.061612
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: 3.7
- Topological Polar Surface Area: 62.2
Experimental Properties
- Color/Form: Crystals were obtained from ethanol. Yellowish crystalline powder
- Density: 1.3935 (estimate)
- Melting Point: 202.0 to 206.0 deg-C
- Boiling Point: 378°C at 760 mmHg
- Flash Point: 182
- Solubility: Soluble in ethanol (~50 mg/ml), acetone (50 mg/ml, Clear to Slightly Hazy, Yellow), methanol (~50 mg/ml), DMSO (56 mg/ml at 25°C), and acetonitrile (~50 mg/ml).
- Stability/Shelf Life: Stable, but may discolour in light. Incompatible with strong oxidizing agents. Hygroscopic.
- PSA: 62.22000
- LogP: 3.61520
- Merck: 6531
- Sensitiveness: Light Sensitive
- Solubility: Uncertain
Niflumic acid Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H301+H311+H331-H315-H319
- Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26-S36/37/39
- RTECS：QT2999100
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Toxicity：LD50 in rats (mg/kg): 370 orally; 155 i.p. (Sorenson)
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Safety Term：S26;S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
Niflumic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Niflumic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0493-10mM*1mLinDMSO |
Niflumic acid |
4394-00-7 | 99.84% | 10mM*1mLinDMSO |
￥660 | 2022-05-18 | |
| MedChemExpress | HY-B0493-100mg |
Niflumic acid |
4394-00-7 | 99.88% | 100mg |
￥551 | 2025-04-16 | |
| Fluorochem | M02156-1g |
Niflumic Acid |
4394-00-7 | 95% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | M02156-10g |
Niflumic Acid |
4394-00-7 | 95% | 10g |
￡13.00 | 2022-02-28 | |
| Fluorochem | M02156-25g |
Niflumic Acid |
4394-00-7 | 95% | 25g |
￡25.00 | 2022-02-28 | |
| Fluorochem | M02156-100g |
Niflumic Acid |
4394-00-7 | 95% | 100g |
￡63.00 | 2022-02-28 | |
| S e l l e c k ZHONG GUO | S3018-10mM (1mL in DMSO) |
Niflumic acid |
4394-00-7 | 99.92% | 10mM (1mL in DMSO) |
¥1071.42 | 2023-09-15 | |
| S e l l e c k ZHONG GUO | S3018-50mg |
Niflumic acid |
4394-00-7 | 99.92% | 50mg |
¥790.94 | 2023-09-15 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021514-1g |
Niflumic acid |
4394-00-7 | 98% | 1g |
￥58 | 2024-05-23 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R021514-5g |
Niflumic acid |
4394-00-7 | 98% | 5g |
￥189 | 2024-05-23 |
Niflumic acid Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4394-00-7)2-(3-Trifluoromethylanilino)nicotinic Acid, ≥ 98.0%
Order Number:LE17592
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:16
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4394-00-7)Niflumic acid
Order Number:A23222
Stock Status:in Stock
Quantity:50g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 04:14
Price ($):187.0
Email:sales@amadischem.com
Niflumic acid Related Literature
-
Cheruvu Hanumanth Srikanth,Tridib Chaira,Sunitha Sampathi,Sreekumar V. B.,Ramesh B. Bambal Analyst 2013 138 6106
-
Jo?o M. M. Araújo,Catarina Florindo,Ana B. Pereiro,Nicole S. M. Vieira,Ana A. Matias,Catarina M. M. Duarte,Luís P. N. Rebelo,Isabel M. Marrucho RSC Adv. 2014 4 28126
-
Sang-Hyun Park,Ji Young Hyun,Injae Shin Chem. Sci. 2019 10 56
-
Jacky Fong-Chuen Loo,Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst 2017 142 3579
-
Artem O. Surov,Alexander P. Voronin,Mikhail V. Vener,Andrei V. Churakov,German L. Perlovich CrystEngComm 2018 20 6970
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